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Compound of Interest

Compound Name: 2-Propylvaleronitrile

Cat. No.: B045190 Get Quote

As laboratory professionals, our responsibility extends beyond discovery and innovation to

include the safe and environmentally conscious management of all chemical reagents. 2-
Propylvaleronitrile (also known as 2-propylpentanenitrile or 4-cyanoheptane) is a flammable

and toxic nitrile compound that demands a rigorous and informed disposal protocol. This guide

provides a comprehensive, step-by-step framework for its proper disposal, ensuring the safety

of personnel and compliance with regulatory standards. The procedures outlined here are

designed to be a self-validating system, grounded in established safety principles and

regulatory requirements.

Hazard Identification and Risk Assessment: The
"Why" Behind the Protocol
Understanding the inherent hazards of 2-Propylvaleronitrile is fundamental to appreciating

the necessity of strict disposal procedures. This chemical is not merely waste; it is a hazardous

material that poses multiple risks.

The primary concerns are its flammability and acute oral toxicity.[1][2] Furthermore, as with

many nitrile compounds, there is a potential for the release of highly toxic hydrogen cyanide

gas under acidic conditions or during combustion, which can cause a blockade of cellular

respiration. Therefore, under no circumstances should this chemical be disposed of via the

sanitary sewer system or mixed with incompatible waste streams.[1][3]

For immediate reference, the key hazard information is summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b045190?utm_src=pdf-interest
https://www.benchchem.com/product/b045190?utm_src=pdf-body
https://www.benchchem.com/product/b045190?utm_src=pdf-body
https://www.benchchem.com/product/b045190?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-PROPYLVALERONITRILE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylvaleronitrile
https://www.chemicalbook.com/msds/2-PROPYLVALERONITRILE.pdf
https://dept.harpercollege.edu/chemistry/msds/Valeronitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source(s)

GHS Classification

Flammable liquids (Category

3), Acute toxicity, Oral

(Category 3 or 4)

[1][2]

Hazard Statements

H226: Flammable liquid and

vapor. H301/H302: Toxic or

Harmful if swallowed.

[1][2][3]

CAS Number 13310-75-3 [1][2]

Molecular Formula C₈H₁₅N [2]

Flash Point 82.3°C [1]

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases, strong

reducing agents.

[4]

Pre-Disposal Handling and Waste Segregation
Proper disposal begins the moment the chemical is deemed waste. The principle of "cradle-to-

grave" hazardous waste management, as mandated by regulations like the Resource

Conservation and Recovery Act (RCRA) in the United States, holds the generator responsible

for the waste from its creation to its final, safe disposal.[5][6]

Causality of Segregation: Mixing incompatible chemicals can lead to violent reactions, gas

generation, or fire. 2-Propylvaleronitrile must be segregated from acids (to prevent hydrogen

cyanide release), oxidizers (fire/explosion risk), and other reactive chemicals.[4][7] It should be

collected in a designated waste container for non-halogenated organic solvents or, more

specifically, a nitrile-containing waste stream if your institution's waste management plan

requires it.[7]

Step-by-Step Disposal Protocol
This protocol outlines the mandatory operational steps for disposing of 2-Propylvaleronitrile
waste.
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Step 1: Waste Characterization
As the waste generator, you are required to classify the waste according to federal, state, and

local regulations.[4][8] Given its properties, 2-Propylvaleronitrile waste is classified as a

hazardous waste due to its ignitability and toxicity.[9]

Step 2: Adherence to Personal Protective Equipment
(PPE) Standards
Before handling the waste container, ensure you are wearing appropriate PPE to mitigate

exposure risks.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles. A face

shield is recommended if there is a splash hazard.

Hand Protection: Wear chemical-impermeable gloves, such as nitrile or neoprene.[1][10]

Disposable nitrile gloves should be considered contaminated after use and disposed of as

hazardous waste.[11]

Protective Clothing: A flame-retardant lab coat and closed-toe shoes are mandatory.

Step 3: Containerization and Labeling
The integrity of the disposal process relies heavily on proper containerization and labeling.

Select a Compatible Container: Use a container made of a compatible material (e.g., HDPE

or glass) that has a tightly fitting cap.[7] The container must be in good condition, free from

cracks or leaks. Reusing the original product container is often a good practice.[7]

Transfer the Waste: When transferring the waste, work within a chemical fume hood to

control vapor inhalation.[11] Use non-sparking tools and ensure the waste container and any

receiving equipment are grounded and bonded to prevent static discharge, which is a

potential ignition source.[1][12]

Label Accurately: The waste container must be clearly labeled.[7] The label should include:

The words "Hazardous Waste."
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The full chemical name: "2-Propylvaleronitrile." Do not use abbreviations or chemical

formulas.[7]

The specific hazard characteristics: "Ignitable" and "Toxic."

The date accumulation started.

Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when waste is being added.[3][7] This minimizes the release of flammable and toxic vapors.

Step 4: Arranging for Professional Disposal
The only acceptable final disposal method for 2-Propylvaleronitrile is through a licensed and

accredited hazardous waste management company.[1][10]

Storage: Store the sealed and labeled waste container in a designated, well-ventilated

satellite accumulation area that is away from heat, sparks, and open flames.[1][13]

Schedule Pickup: Follow your institution's procedures to schedule a pickup with your

Environmental Health and Safety (EHS) office or contracted waste vendor.[8]

Final Destruction: The waste management company will transport the waste for final

destruction, which is typically accomplished via controlled high-temperature incineration with

flue gas scrubbing to neutralize hazardous combustion byproducts.[1]

Emergency Procedures for Spills
In the event of a spill, immediate and correct action is crucial.

Alert Personnel: Immediately alert others in the vicinity.

Remove Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.[1][3]

Ensure Ventilation: Work in a well-ventilated area or fume hood.

Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads) to contain the spill. Do not use combustible materials like paper towels.
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Collect Waste: Carefully collect the absorbent material using non-sparking tools and place it

in a designated, sealable container for hazardous waste disposal.[1][4]

Decontaminate: Clean the spill area thoroughly.

Dispose of Materials: All contaminated materials, including gloves and absorbent, must be

disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process, from waste generation

to final professional handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/msds/2-PROPYLVALERONITRILE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylvaleronitrile
https://dept.harpercollege.edu/chemistry/msds/Valeronitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12326&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.youtube.com/watch?v=tlGT3zB72gM
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-overview
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.youtube.com/watch?v=MeJawu1QObU
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://sites.udel.edu/poisonbookproject/handling-and-safety-tips/
https://www.fishersci.com/store/msds?partNumber=AC167945000&countryCode=US&language=en
https://www.airgas.com/msds/001223.pdf
https://www.benchchem.com/product/b045190#2-propylvaleronitrile-proper-disposal-procedures
https://www.benchchem.com/product/b045190#2-propylvaleronitrile-proper-disposal-procedures
https://www.benchchem.com/product/b045190#2-propylvaleronitrile-proper-disposal-procedures
https://www.benchchem.com/product/b045190#2-propylvaleronitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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